2,3-Difluoro-4-propoxybenzonitrile

• IUPAC Name: 2,3-difluoro-4-propoxybenzonitrile
• InChI: InChI=1S/C10H9F2NO/c1-2-5-14-8-4-3-7(6-13)9(11)10(8)12/h3-4H,2,5H2,1H3
• InChI Key: GFPDFECBLJOVLW-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C(=C(C=C1)C#N)F)F
• Molecular Formula: C10H9F2NO
• DSSTOX Substance ID: DTXSID60601234
• Molecular Weight: 197.18 g/mol
• CAS No.: 1174005-85-6

Description

2,3-Difluoro-4-propoxybenzonitrile is a chemical compound with the molecular formula C10H9F2NO. It is primarily used for research and development.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzonitrile group with two fluorine atoms and a propoxy group attached to the benzene ring. The exact structure can be found in databases like PubChem.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 197.18 g/mol. More detailed physical and chemical properties can be found in databases like PubChem and ChemicalBook.

Scientific Research Applications

• Synthesis of Dixanthones and Poly(dixanthone)s : This compound has been used in the synthesis of polynuclear dixanthones and high molar mass polyxanthone, derived from a novel series of monomers including 3,3'-difluoro-4,4'-biphenyldicarbonitrile (Colquhoun, Lewis, & Williams, 2001).

• Investigation of Structural Trends in Fluorinated Benzonitriles : Fourier Transform Microwave (FTMW) spectroscopy has been used to investigate the ground state rotational spectra of a series of fluorinated benzonitriles, including 2,3-Difluorobenzonitrile. This research aids in understanding the effects of fluorination on the geometry of the benzonitrile backbone (Kamaee, Sun, Luong, & van Wijngaarden, 2015).

• Cyanodibenzo[1,4]dioxines Synthesis : Cyanodibenzo[1,4]dioxines, synthesized from catechols and 2,3-Difluorobenzonitrile, serve as synthons for other substituted dibenzo[1,4]dioxines (Eastmond & Paprotny, 1999).

• Quadrupole Coupling Constant Study : The microwave spectrum of 2,3-Difluorobenzonitrile has been examined, providing insights into the molecular structure and electronic properties (Onda, Kasagi, & Jaman, 2002).

• Ab Initio Calculations and Spectral Analysis : Detailed studies on the geometry, vibrational frequencies, and thermodynamic parameters of 2,3-Difluorobenzonitrile have been conducted using ab initio quantum chemical methods, contributing to a better understanding of its molecular properties (Alcolea Palafox, Rastogi, Singh, & Tanwar, 2001).

• Polymer Solar Cells Enhancement : A related compound, 4-amino-2-(trifluoromethyl)benzonitrile, has been used as an additive in polymer solar cells, enhancing their power conversion efficiency. This suggests potential applications for fluorinated benzonitriles in photovoltaic technologies (Jeong, Woo, Lyu, & Han, 2011).

• Halogen-Exchange Fluorination : Research has also been conducted on the synthesis of various difluorobenzonitriles, including 2,3-Difluorobenzonitrile, via halogen-exchange fluorination. This process is crucial for the production of these compounds (Suzuki & Kimura, 1991).

Future Directions

2,3-Difluoro-4-propoxybenzonitrile is primarily used for research and development. It can be purchased from various chemical suppliers for research purposes. Future directions would likely involve further exploration of its properties and potential applications in various fields of study.